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Compound of Interest

Compound Name: Picric acid

Cat. No.: B1683659

This guide provides essential information for researchers, scientists, and drug development
professionals on the safe handling and storage of picric acid in a laboratory setting, with a
primary focus on preventing its desiccation.

Frequently Asked Questions (FAQS)

Q1: What is picric acid and why is its moisture content so critical?

Al: Picric acid (2,4,6-trinitrophenol) is a yellow crystalline solid used in various laboratory
applications, including as a component in histological stains and as a chemical intermediate.[1]
[2] In its hydrated form, containing at least 10-30% water by weight, picric acid is relatively
stable and can be handled safely.[1][3][4] However, if allowed to dry out to less than 10% water,
it becomes a highly unstable and dangerous explosive, sensitive to heat, shock, and friction.[1]

[41[5]1[6]
Q2: What are the primary hazards associated with dry picric acid?

A2: Dry picric acid is a potent explosive.[1][5] A major hazard arises from the potential for
accidental detonation caused by friction, such as turning a cap on a bottle with crystallized
picric acid in the threads.[7] Furthermore, dry picric acid can react with metals (including
copper, lead, zinc, and iron), concrete, or plaster to form highly sensitive and even more
explosive picrate salts.[1][3][5][8]

Q3: How can | prevent picric acid from drying out in the lab?
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A3: To prevent the desiccation of picric acid, it is crucial to implement the following control

measures:

e Procurement: Whenever possible, purchase picric acid in a wetted solution rather than as a
solid.[1][9] Procure only the minimum quantity necessary for your experimental needs.[1][10]

e Regular Inspections: Visually inspect containers of picric acid on a regular basis (e.g.,
monthly or quarterly) to ensure the solid remains covered with a layer of water.[6][11][12]

» Rehydration: If the water level has decreased, carefully add deionized or distilled water to
rehydrate the picric acid, maintaining it as a wet paste.[4][13]

» Proper Storage: Store picric acid in its original container in a cool, dry, well-ventilated area,
away from heat sources and incompatible materials.[5][11]

» Labeling: Clearly label all picric acid containers with the date of receipt and the date they
were first opened.[1][5]

» Container Integrity: Ensure containers have non-metal, tightly sealed caps to prevent
moisture loss.[1][14] After use, wipe the neck and threads of the bottle with a damp cloth
before resealing.[2][11][14]

Q4: What should I do if I discover a container of dried-out picric acid?

A4: DO NOT TOUCH OR MOVE THE CONTAINER. If you find a container of picric acid that
appears dry, has crystalline growth around the cap, or is of an unknown age or condition, it
should be considered extremely hazardous. Immediately secure the area to restrict access and
contact your institution's Environmental Health & Safety (EHS) department or a specialized
bomb disposal unit.[1][4][10]

Troubleshooting Guide
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Issue

Probable Cause

Solution

Crystals observed around the

container cap.

Evaporation of water and
wicking of the picric acid
solution up the threads of the

cap.

DO NOT ATTEMPT TO OPEN.
The friction from opening the
cap could cause an explosion.
Secure the area and
immediately contact your EHS

department.[12]

The solid picric acid in the
container is no longer covered

with water and appears dry.

The container may not have
been sealed properly, or it has
been stored for an extended

period, leading to evaporation.

DO NOT HANDLE. Treat as a
serious explosion hazard.
Isolate the container, prevent
any disturbance, and contact
EHS for emergency disposal.
[4]012]

The picric acid has been in

storage for over two years.

Prolonged storage increases
the risk of the container seal
failing and the contents drying

out.

Picric acid should be disposed
of as hazardous waste within
two years of its receipt.[1][3] If
it appears to be safely
hydrated, arrange for its
disposal through your
institution's hazardous waste

program.

Quantitative Hazard Data

The primary difference in the hazard profile between wet and dry picric acid is its sensitivity to
initiation. While specific quantitative values for shock and friction sensitivity can vary based on

the test method, the following table summarizes the key distinctions.
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Picric Acid (wetted with o ]
Property Picric Acid (dry, <10% water)
>30% water)

) ) High explosive, sensitive to
_ Considered a flammable solid, o
Explosive Hazard ) ] shock, friction, and heat.[1][5]
not a primary explosive. -

Impact Sensitivity Low High
Friction Sensitivity Low High[7]
Primary Risk Flammability Accidental detonation[15]

Experimental Protocols
Protocol 1: Safe Handling and Dispensing of Wetted Picric Acid
Personal Protective Equipment (PPE): Before handling, don appropriate PPE, including a lab

coat, safety glasses or goggles, and chemical-resistant gloves (nitrile or neoprene are
recommended).[1][3]

Work Area: Conduct all work in a certified chemical fume hood to minimize inhalation
exposure.[1][3]

Dispensing: Use only non-metal spatulas (e.g., plastic or ceramic) to handle wetted picric
acid to avoid the formation of dangerous metal picrates.[6][11]

Container Cleaning: After dispensing, use a cloth dampened with water to clean the threads
of the container and cap before sealing it tightly.[9][11][14] This prevents the formation of
crystals that could cause friction upon reopening.

Waste Disposal: Dispose of any contaminated materials (e.g., weighing paper, gloves,
cleaning cloths) as hazardous waste according to your institution's guidelines.

Protocol 2: Routine Inspection and Rehydration of Picric Acid

e Frequency: Designate a responsible individual to inspect all containers of solid picric acid at
least every six months.[2][12]
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 Visual Inspection: Without moving the container unnecessarily, visually check that the solid
material is still covered by a layer of water.[5]

e Documentation: Maintain a log sheet affixed to the container or in the laboratory safety
binder, recording the date of each inspection and any actions taken.[4][13]

e Rehydration Procedure: a. If the water level is low but the material is still visibly wet and
there are no crystals on the exterior or in the cap threads, proceed with rehydration. b. In a
chemical fume hood, carefully uncap the container. c. Slowly add distilled or deionized water
until the solid is once again submerged. d. Securely recap the container. e. Record the date
of rehydration on the inspection log.[13]

e Unsafe Conditions: If at any point the picric acid appears dry or crystals are visible on the
outside of the container, do not proceed. Follow the emergency procedures outlined in the
FAQ section.

Risk Management Workflow

The following diagram illustrates the logical workflow for managing picric acid in the
laboratory, from procurement to disposal.
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Procurement
- Purchase solution if possible
- Minimum quantity

Receiving & Labeling
- Label with date received
- Label with date opened

Proper Storage
- Cool, dry, ventilated area
- Away from incompatibles

Routine Inspection
(Every 6 months)

-

w Water Hydrated

EMERGENCY

Safe Use in Lab
- Use fume hood
- Non-metal tools

- DO NOT TOUCH
- Secure Area
- Contact EHS

Rehydration
- Add deionized water
- Wear appropriate PPE

No longer needed

Hazardous Waste Disposal

(Within 2 years)

Click to download full resolution via product page

Caption: Workflow for the safe management of picric acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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